Cas no 40181-00-8 (2-(3,4-Dimethoxyphenyl)propanal)

• Product Name: 2-(3,4-Dimethoxyphenyl)propanal
• CAS No: 40181-00-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1094943
• PubChem ID: 20514626
• Update Time: 2025-11-02

2-(3,4-Dimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)propanal
• SGUITGYYSSRXRY-UHFFFAOYSA-N
• AT30299
• SCHEMBL613458
• Benzeneacetaldehyde, 3,4-dimethoxy-a-methyl-
• BS-49983
• MFCD11935403
• AKOS014320145
• 40181-00-8
• EN300-126573

• Inchi： 1S/C11H14O3/c1-8(7-12)9-4-5-10(13-2)11(6-9)14-3/h4-8H,1-3H3
• InChI Key： SGUITGYYSSRXRY-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C=O)C)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-Dimethoxyphenyl)propanal

Comprehensive Guide to 2-(3,4-Dimethoxyphenyl)propanal (CAS No. 40181-00-8): Properties, Applications, and Market Insights

2-(3,4-Dimethoxyphenyl)propanal (CAS No. 40181-00-8) is an organic compound belonging to the class of aromatic aldehydes. This compound, characterized by its dimethoxyphenyl moiety, has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications. With the increasing demand for specialty chemicals and flavor & fragrance ingredients, 2-(3,4-Dimethoxyphenyl)propanal stands out as a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(3,4-Dimethoxyphenyl)propanal consists of a phenyl ring substituted with two methoxy groups at the 3 and 4 positions, along with a propanal side chain. This unique structure contributes to its chemical reactivity and makes it a key building block in the synthesis of more complex molecules. Researchers and manufacturers often seek high-purity 2-(3,4-Dimethoxyphenyl)propanal for applications ranging from pharmaceutical intermediates to aroma chemicals.

One of the most notable applications of 2-(3,4-Dimethoxyphenyl)propanal is in the flavor and fragrance industry. The compound's aromatic profile makes it a popular choice for creating vanilla-like and spicy notes in perfumes and food flavorings. With the growing trend towards natural-inspired and sustainable fragrance ingredients, this compound has seen increased interest from formulators looking to replicate complex scent profiles.

In the pharmaceutical sector, 2-(3,4-Dimethoxyphenyl)propanal serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly valuable for developing compounds with potential neurological activity, aligning with current research trends in CNS drug discovery. The compound's versatility has led to its inclusion in several patented synthetic routes for important medications.

The global market for 2-(3,4-Dimethoxyphenyl)propanal has shown steady growth, driven by increasing demand from both the fragrance industry and pharmaceutical sector. Market analysts note particular interest from regions with strong specialty chemical manufacturing bases, including North America, Europe, and parts of Asia. Recent supply chain challenges have highlighted the importance of reliable chemical suppliers for compounds like 2-(3,4-Dimethoxyphenyl)propanal.

From a synthetic chemistry perspective, 2-(3,4-Dimethoxyphenyl)propanal offers interesting possibilities for organic transformations. Its aldehyde functionality allows for various condensation reactions, while the dimethoxy aromatic system provides opportunities for further functionalization. These characteristics make it a valuable tool for researchers working on complex molecule synthesis and medicinal chemistry projects.

Quality control is paramount when working with 2-(3,4-Dimethoxyphenyl)propanal, especially for pharmaceutical applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. The compound's stability under various storage conditions is another important consideration for industrial users.

Environmental and regulatory considerations for 2-(3,4-Dimethoxyphenyl)propanal are generally favorable, as the compound doesn't fall under most restricted substance lists. However, manufacturers and users should stay informed about evolving chemical regulations and REACH compliance requirements, particularly in the European market. The compound's biodegradability profile and eco-toxicity data are areas of ongoing research.

Looking to the future, 2-(3,4-Dimethoxyphenyl)propanal is likely to maintain its importance as a versatile chemical intermediate. Emerging applications in green chemistry and biocatalysis may open new opportunities for this compound. Additionally, the growing interest in plant-derived compounds and natural product synthesis could further drive demand for this structurally interesting molecule.

For researchers and industry professionals seeking more information about 2-(3,4-Dimethoxyphenyl)propanal (CAS No. 40181-00-8), it's recommended to consult recent scientific literature and patent databases for the latest developments. The compound continues to be the subject of innovative research across multiple disciplines, from organic synthesis to material science applications.